Cas no 1805449-14-2 (2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805449-14-2
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4885767
• Update Time: 2025-07-25

2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3F6NO2/c9-2-1-3(7(16)17)15-5(6(10)11)4(2)8(12,13)14/h1,6H,(H,16,17)
• InChI Key： BXKAYUAVACQPSH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid

Introduction to 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805449-14-2)

2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1805449-14-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of multiple fluorine atoms and a carboxylic acid functional group, make it a valuable scaffold for the development of novel bioactive compounds.

The compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The fluorine atoms in its structure contribute to its lipophilicity, metabolic stability, and binding affinity, which are critical factors in drug design. Specifically, the difluoromethyl and trifluoromethyl substituents enhance the compound's pharmacokinetic properties, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their potential in modulating enzyme activity and receptor binding. Studies have demonstrated that these compounds can serve as key intermediates in the synthesis of inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The 6-carboxylic acid moiety further extends its utility by allowing for derivatization into amides, esters, or other pharmacophores that can enhance drug-like properties.

One of the most compelling aspects of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By incorporating fluorine atoms into the pyridine core, researchers can fine-tune the interactions between the compound and the active site of kinases, leading to improved selectivity and efficacy. For instance, recent studies have shown that fluorinated pyridines can act as scaffolds for designing inhibitors of Janus kinases (JAKs), which are involved in autoimmune disorders.

Another area where this compound has shown promise is in the treatment of bacterial infections. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents. Fluorinated pyridines have been found to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The structural rigidity provided by the fluorine substituents allows for optimal binding to bacterial targets, thereby enhancing therapeutic activity.

The synthetic routes to 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid also warrant mention. Given its complex structure, multi-step synthetic strategies are often employed to achieve high yields and purity. Common methods include palladium-catalyzed cross-coupling reactions, nucleophilic substitution at fluorinated pyridines, and carboxylation reactions at the 6-position. Advances in flow chemistry have further streamlined these processes, enabling scalable production for industrial applications.

In terms of biological evaluation, preclinical studies have revealed that derivatives of this compound exhibit potent activity against various disease models. For example, modifications at the carboxylic acid group can yield compounds with enhanced solubility and bioavailability. Additionally, computational modeling has been instrumental in predicting binding affinities and optimizing lead structures before experimental validation.

The future direction of research on 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically varying substituents while maintaining the core fluorinated pyridine scaffold, researchers can uncover new mechanisms of action and develop next-generation drugs with improved efficacy and reduced side effects.

Furthermore, green chemistry principles are being increasingly integrated into the synthesis of this compound to minimize environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to reduce waste and energy consumption without compromising yield or purity.

In conclusion,2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805449-14-2) represents a promising candidate for drug discovery due to its unique structural features and versatile biological activities. Ongoing research efforts aim to harness its potential in addressing unmet medical needs across multiple therapeutic domains.